Cas no 1803791-65-2 (1-Iodo-4-nitro-2-(trifluoromethoxy)benzene)
1803791-65-2 structure
Product Name:1-Iodo-4-nitro-2-(trifluoromethoxy)benzene
CAS No:1803791-65-2
MF:C7H3F3INO3
MW:333.003304719925
CID:4705833
Update Time:2023-08-15
1-Iodo-4-nitro-2-(trifluoromethoxy)benzene Chemical and Physical Properties
Names and Identifiers
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- 1-Iodo-4-nitro-2-(trifluoromethoxy)benzene
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- Inchi: 1S/C7H3F3INO3/c8-7(9,10)15-6-3-4(12(13)14)1-2-5(6)11/h1-3H
- InChI Key: ATXCTGKQRONVBY-UHFFFAOYSA-N
- SMILES: IC1=CC=C(C=C1OC(F)(F)F)[N+](=O)[O-]
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 15
- Rotatable Bond Count: 1
- Complexity: 243
- Topological Polar Surface Area: 55
1-Iodo-4-nitro-2-(trifluoromethoxy)benzene Related Literature
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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2. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
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3. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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